Cas no 26250-87-3 ((S)-3-Amino-4-phenylbutanoic acid)

• Product Name: (S)-3-Amino-4-phenylbutanoic acid
• CAS No: 26250-87-3
• Molecular Formula: C₁₀H₁₃NO₂
• Molecular Weight: 179.21572
• MDL: MFCD03428441
• CID: 253028
• PubChem ID: 2761537

(S)-3-Amino-4-phenylbutanoic acid Properties

Names and Identifiers

• (S)-3-Amino-4-phenylbutanoic acid
• H-β-HoPhe-OH
• Benzenebutanoicacid, b-amino-, (bS)-
• L-B-HOMOPHENYLALANINE
• (S)-3-AMINO-4-PHENYL-BUTYRIC ACID
• 3(S)-amino-4-phenylbutyric acid
• 3-amino-4-phenylbutyric acid
• AC1MC56D
• A-HoPhe-OH
• AmbotzHAA8550
• ANW-68577
• CTK7D0981
• SureCN287736
• (S)-beta-Aminobenzenebutanoic acid
• L-3-Amino-4-phenylbutyric acid
• (betaS)-beta-Aminobenzenebutanoic acid
• A-Homophenylalanine, HPLC 98%
• 26250-87-3
• A877293
• 3FB
• CS-0036819
• MFCD03428441
• DS-17211
• SCHEMBL287736
• CHEBI:181960
• H-
• AKOS006282081
• Benzenebutanoic acid, beta-amino-, (betaS)-
• beta-homophenylalanine
• Q27453777
• H-a degrees (3/4)-HoPhe-OH
• FD10310
• L-beta-Homophenylalanine
• H-beta-HoPhe-OH
• L-
• EN300-729568
• (s)-3-amino-4-phenylbutyric acid
• J-800380
• OFVBLKINTLPEGH-VIFPVBQESA-N
• (3S)-3-amino-4-phenylbutanoic acid
• DTXSID30375819
• H-Phe-(C#CH2)OH
• L-beta-Homophenylalanine, HPLC 98%

• MDL： MFCD03428441
• InChIKey： OFVBLKINTLPEGH-VIFPVBQESA-N
• Inchi： InChI=1S/C10H13NO2/c11-9(7-10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
• SMILES： O=C(O)C[C@@H](N)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.094628657g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 324.8°C at 760 mmHg
• Melting Point: 207 ºC
• Density: 1.164